Cas no 866210-04-0 (Spiro[cyclohexane-1,3'-[3H]indol]-2'(1'H)-one, 7'-fluoro-)
Spiro[cyclohexane-1,3'-[3H]indol]-2'(1'H)-one, 7'-fluoro- is a fluorinated spirocyclic indole derivative with potential applications in pharmaceutical and agrochemical research. Its unique spirocyclic structure, incorporating a cyclohexane ring fused to an indole scaffold, provides steric and electronic properties that may enhance binding affinity and selectivity in target interactions. The presence of a fluorine atom at the 7' position can influence metabolic stability, lipophilicity, and bioavailability, making it a valuable intermediate for drug discovery. This compound is particularly relevant in the development of CNS-active agents, kinase inhibitors, or other biologically active molecules. Its well-defined structure allows for precise modifications, facilitating structure-activity relationship studies.
![Spiro[cyclohexane-1,3'-[3H]indol]-2'(1'H)-one, 7'-fluoro- structure](https://www.kuujia.com/scimg/cas/866210-04-0x500.png)
866210-04-0 structure
Product name:Spiro[cyclohexane-1,3'-[3H]indol]-2'(1'H)-one, 7'-fluoro-
CAS No:866210-04-0
MF:C13H14NOF
MW:219.255
CID:4259519
Spiro[cyclohexane-1,3'-[3H]indol]-2'(1'H)-one, 7'-fluoro- Chemical and Physical Properties
Names and Identifiers
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- Spiro[cyclohexane-1,3'-[3H]indol]-2'(1'H)-one, 7'-fluoro-
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Spiro[cyclohexane-1,3'-[3H]indol]-2'(1'H)-one, 7'-fluoro- Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-24558484-1.0g |
7'-fluoro-1',2'-dihydrospiro[cyclohexane-1,3'-indol]-2'-one |
866210-04-0 | 95% | 1.0g |
$0.0 | 2022-12-12 |
Spiro[cyclohexane-1,3'-[3H]indol]-2'(1'H)-one, 7'-fluoro- Related Literature
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Iqbal Ahmad,Mohammad Hassan Baig,Mohammad Shavez Khan,Mohd Shahnawaz Khan,Iftekhar Hassan,Nasser Abdulatif Al-Shabib RSC Adv., 2016,6, 27952-27962
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Chaoyang Ge,Wenhao Zhai,Cheng Tian,Shiqi Zhao,Tong Guo,Shuren Sun,Weixi Chen,Guangzhao Ran RSC Adv., 2019,9, 16779-16783
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Hui Liu,Rong Sheng Li Analyst, 2017,142, 4221-4227
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Philip R. A. Webber,Andrew Cowley,Paul D. Beer Dalton Trans., 2003, 3922-3926
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Yue-Jian Liang,Zhi-Wen Zhao,Yun Geng,Qing-Qing Pan,Hao-Yu Gu,Liang Zhao,Min Zhang,Shui-Xing Wu New J. Chem., 2020,44, 9767-9774
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